Cas no 42872-79-7 (3-Iodo-4-methylbenzonitrile)

3-Iodo-4-methylbenzonitrile Properties

Names and Identifiers

• 3-Iodo-4-methylbenzonitrile
• 3-iodo-4-methylbenzamidine
• Benzonitrile,3-iodo-4-methyl-
• CS-0119963
• 42872-79-7
• YGXPQBKQVKASBM-UHFFFAOYSA-N
• FT-0741331
• MFCD06797817
• SCHEMBL171718
• 3-iodo-4-methyl-benzonitrile
• DTXSID10478155
• AKOS015889306
• PS-11831
• F82669
• 3-Iodo-4-methylbenzonitrile, 97%
• DB-027526
• DTXCID80428965
• +Expand

• MDL： MFCD06797817
• InChIKey： YGXPQBKQVKASBM-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6IN/c1-6-2-3-7(5-10)4-8(6)9/h2-4H,1H3
• SMILES： CC1=C(C=C(C=C1)C#N)I

Computed Properties

• Exact Mass: 242.95400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 242.95450g/mol
• Heavy Atom Count: 10
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• LogP: 2.47128
• PSA: 23.79000
• Refractive Index: 1.639
• Boiling Point: 289.306°C at 760 mmHg
• Melting Point: 55-58 °C (lit.)
• Flash Point: 128.768°C
• Color/Form: solid
• Solubility: Not available
• Density: 1.789

3-Iodo-4-methylbenzonitrile Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： 36/37
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Risk Phrases： 22
• Signal Word：Warning

3-Iodo-4-methylbenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%